2-(4-Bromo-2-fluorophenyl)-4,5,6,7-tetrahydro-1h-isoindole-1,3(2h)-dione

• CAS RN: 59280-73-8
• Molecular Formula: C14H11BrFNO2
• Molecular Weight: 324.14 g/mol
• IUPAC Name: 2-(4-bromo-2-fluorophenyl)-4,5,6,7-tetrahydroisoindole-1,3-dione
• InChI: InChI=1S/C14H11BrFNO2/c15-8-5-6-12(11(16)7-8)17-13(18)9-3-1-2-4-10(9)14(17)19/h5-7H,1-4H2
• InChI Key: FEKZFMLSOJNBHB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=O)N(C2=O)C3=C(C=C(C=C3)Br)F

Description

2-(4-Bromo-2-fluorophenyl)-4,5,6,7-tetrahydro-1h-isoindole-1,3(2h)-dione is a useful research compound. Its molecular formula is C14H11BrFNO2 and its molecular weight is 324.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 10 parts of 3,4,5,6-tetrahydrophthalic anhydride in 100 parts of glacial acetic acid was treated in one portion with 11 parts of 4-bromo-2-fluoroaniline and was stirred for 30 minutes. The reaction mixture was refluxed for 16 hours and then poured over 200 parts ice. The resulting purple crystals were filtered and recrystallized from 100 parts methanol at -40° C. to yield 13 parts of pink plates of 2-(4-bromo-2-fluorophenyl)-4,5,6,7-tetrahydro-2H-isoindole-1,3-dione melting at 102.0°-102.5° C.